Cas no 14802-36-9 (Methan-d3-amine,N-(methyl-d3)- (9CI))

Methan-d3-amine,N-(methyl-d3)- (9CI) Properties

Names and Identifiers

• Methan-d3-amine,N-(methyl-d3)- (9CI)
• DIMETHYLAMINE, [D6]
• DiMethyl-d6-aMine
• N-(2H3)methyl(2H3)methanamine
• DIMETHYLAMINE (D6)
• Dimethyl-D6-amine (gas)
• Methan-d3-amine, N-(methyl-d3)-
• DIMETHYL-D 6-AMINE
• DIMETHYL-D6-AMINE, 99 ATOM % D
• Methan-d3-amine, N-(methyl-d3)- (9CI)
• AKOS015895003
• 14802-36-9
• D99306
• DTXSID70473742
• N,N-di(trideuteromethyl)amine
• 1,1,1-trideuterio-N-(trideuteriomethyl)methanamine
• DIMETHYLAMINE (D6, 99%)
• Dimethyl-d6-amine, 99 atom % D
• ROSDSFDQCJNGOL-WFGJKAKNSA-N
• Dimethyl-d6-amine
• DI((2)H?)METHYLAMINE
• +Expand

• InChIKey： ROSDSFDQCJNGOL-WFGJKAKNSA-N
• Inchi： InChI=1S/C2H7N/c1-3-2/h3H,1-2H3/i1D3,2D3
• SMILES： [2H]C(NC([2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 57.13315
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 51.095509703g/mol
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• Boiling Point: 7 °C(lit.)
• Melting Point: −93 °C(lit.)
• Vapor Pressure: 1277 mm Hg ( 20 °C)
• Color/Form: Not available
• Solubility: Not available